52-62-0

Pentolinium tartrate

In Stock

• CAS RN:
• 52-62-0

• Formula:
• C23H42N2O12

• InChI:
• InChI=1S/C15H32N2.2C4H6O6/c1-16(12-6-7-13-16)10-4-3-5-11-17(2)14-8-9-15-17;2*5-1(3(7)8)2(6)4(9)10/h3-15H2,1-2H3;2*1-2,5-6H,(H,7,8)(H,9,10)/q+2;;/p-2/t;2*1-,2-/m.11/s1

• InChIKey:
• HSMKTIKKPMTUQH-UHFFFAOYSA-L

• Pentolonium tartrate is a nicotinic antagonist that has been used as a ganglionic blocking agent in hypertension.

6-Hydroxy-5-nitro-2-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one

In Stock

• CAS RN:
• 652-62-0

• Formula:
• C5H4F3N3O4

• InChI:
• InChI=1S/C5H4F3N3O4/c6-5(7,8)4-9-2(12)1(11(14)15)3(13)10-4/h4,9,12H,(H,10,13)

• InChIKey:
• LBNSBQRDVGWVAO-UHFFFAOYSA-N

• 6-Hydroxy-5-nitro-2-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C5H4F3N3O4 and its molecular weight is 227.10. The purity is usually 95%.

3-Bromo-4-fluorotoluene

In Stock

• CAS RN:
• 452-62-0

• Formula:
• C7H6BrF

• InChI:
• InChI=1S/C7H6BrF/c1-5-2-3-7(9)6(8)4-5/h2-4H,1H3

• InChIKey:
• QLRKALMVPCQTMU-UHFFFAOYSA-N

• 3-Bromo-4-fluorotoluene is a useful research compound. Its molecular formula is C7H6BrF and its molecular weight is 189.02 g/mol. The purity is usually 95%.

5-tert-Butyl-2-methyl-benzenesulfonyl chloride

In Stock

• CAS RN:
• 63452-62-0

• Formula:
• C11H15ClO2S

• InChI:
• InChI=1S/C11H15ClO2S/c1-8-5-6-9(11(2,3)4)7-10(8)15(12,13)14/h5-7H,1-4H3

• InChIKey:
• OVTOPAMDBHJZNS-UHFFFAOYSA-N

• 5-tert-Butyl-2-methyl-benzenesulfonyl chloride is a useful research compound. Its molecular formula is C11H15ClO2S and its molecular weight is 246.75 g/mol. The purity is usually 95%.

5-Amino-1-(2-hydroxyethyl)-2-methyl-1H-imidazole-4-carboxamide

Usually In Stock

• CAS RN:
• 89852-62-0

• Formula:
• C7H12N4O2

• InChI:
• InChI=1S/C7H12N4O2/c1-4-10-5(7(9)13)6(8)11(4)2-3-12/h12H,2-3,8H2,1H3,(H2,9,13)

• InChIKey:
• RKAHFWIPNHOKFB-UHFFFAOYSA-N

• 5-Amino-1-(2-hydroxyethyl)-2-methyl-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C7H12N4O2 and its molecular weight is 184.199. The purity is usually 95%.

N-(3-acetylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 848052-62-0

• Formula:
• C17H14N4O3S

• InChI:
• InChI=1S/C17H14N4O3S/c1-11(22)13-3-2-4-14(9-13)19-15(23)10-25-17-21-20-16(24-17)12-5-7-18-8-6-12/h2-9H,10H2,1H3,(H,19,23)

• InChIKey:
• CWUQWKQYOKLDAV-UHFFFAOYSA-N

• N-(3-acetylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C17H14N4O3S and its molecular weight is 354.38. The purity is usually 95%.

2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-phenylacetamide

In Stock

• CAS RN:
• 932352-62-0

• Formula:
• C18H16ClN3OS

• InChI:
• InChI=1S/C18H16ClN3OS/c1-22-16(13-7-9-14(19)10-8-13)11-20-18(22)24-12-17(23)21-15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,21,23)

• InChIKey:
• DUJGPZHSYKTAEW-UHFFFAOYSA-N

• 2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C18H16ClN3OS and its molecular weight is 357.86. The purity is usually 95%.

5-(4-methoxybenzyloxy)-1H-indazol-3-amine

In Stock

• CAS RN:
• 1242152-62-0

• Formula:
• C15H15N3O2

• InChI:
• InChI=1S/C15H15N3O2/c1-19-11-4-2-10(3-5-11)9-20-12-6-7-14-13(8-12)15(16)18-17-14/h2-8H,9H2,1H3,(H3,16,17,18)

• InChIKey:
• CEDTZVIHIUIOFX-UHFFFAOYSA-N

• 5-(4-methoxybenzyloxy)-1H-indazol-3-amine is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.3 g/mol. The purity is usually 95%.

(4-Chlorofuran-2-yl)methanol

In Stock

• CAS RN:
• 1399652-62-0

• Formula:
• C5H5ClO2

• InChI:
• InChI=1S/C5H5ClO2/c6-4-1-5(2-7)8-3-4/h1,3,7H,2H2

• InChIKey:
• UGECSURURFTXGG-UHFFFAOYSA-N

• (4-Chlorofuran-2-yl)methanol is a useful research compound. Its molecular formula is C5H5ClO2 and its molecular weight is 132.54. The purity is usually 95%.

Tert-butyl 4-(3-tert-butyl-6-oxopyridazin-1-yl)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2379952-62-0

• Formula:
• C18H29N3O3

• InChI:
• InChI=1S/C18H29N3O3/c1-17(2,3)14-7-8-15(22)21(19-14)13-9-11-20(12-10-13)16(23)24-18(4,5)6/h7-8,13H,9-12H2,1-6H3

• InChIKey:
• IWZYAPOWQIBZCC-UHFFFAOYSA-N

• Tert-butyl 4-(3-tert-butyl-6-oxopyridazin-1-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H29N3O3 and its molecular weight is 335.448. The purity is usually 95%.